Cas no 1256789-73-7 (Methyl 6-bromo-4-chloronicotinate)

• Product Name: Methyl 6-bromo-4-chloronicotinate
• CAS No: 1256789-73-7
• MF: C₇H₅BrClNO₂
• MW: 250.4771
• MDL: MFCD18257847
• CID: 2092410
• Update Time: 2024-11-02

Methyl 6-bromo-4-chloronicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-bromo-4-chloronicotinate
• methyl 6-bromo-4-chloropyridine-3-carboxylate
• 3-Pyridinecarboxylic acid, 6-bromo-4-chloro-, methyl ester
• AMY10133
• AK157951
• AB0071321

• MDL： MFCD18257847
• Inchi： 1S/C7H5BrClNO2/c1-12-7(11)4-3-10-6(8)2-5(4)9/h2-3H,1H3
• InChI Key： ZEASAUSJELNJFI-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C(C(C(=O)OC([H])([H])[H])=C([H])N=1)Cl

Computed Properties

• Exact Mass: 248.91922 g/mol
• Monoisotopic Mass: 248.91922 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2
• Molecular Weight: 250.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids